Cas no 932354-70-6 (methyl 3-{2-(methoxycarbonyl)phenylsulfamoyl}-1-benzothiophene-2-carboxylate)

• Product Name: methyl 3-{2-(methoxycarbonyl)phenylsulfamoyl}-1-benzothiophene-2-carboxylate
• CAS No: 932354-70-6
• MF: C₁₈H₁₅NO₆S₂
• MW: 405.444802522659
• CID: 5441838
• Update Time: 2025-05-25

methyl 3-{2-(methoxycarbonyl)phenylsulfamoyl}-1-benzothiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• MZRMUIBILXIBGN-UHFFFAOYSA-N
• methyl 3-{2-(methoxycarbonyl)phenylsulfamoyl}-1-benzothiophene-2-carboxylate

• Inchi： 1S/C18H15NO6S2/c1-24-17(20)11-7-3-5-9-13(11)19-27(22,23)16-12-8-4-6-10-14(12)26-15(16)18(21)25-2/h3-10,19H,1-2H3
• InChI Key： MZRMUIBILXIBGN-UHFFFAOYSA-N
• SMILES： C1(C(OC)=O)SC2=CC=CC=C2C=1S(NC1=CC=CC=C1C(OC)=O)(=O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on methyl 3-{2-(methoxycarbonyl)phenylsulfamoyl}-1-benzothiophene-2-carboxylate

Introduction to Methyl 3-{2-(methoxycarbonyl)phenylsulfamoyl}-1-benzothiophene-2-carboxylate (CAS No: 932354-70-6)

Methyl 3-{2-(methoxycarbonyl)phenylsulfamoyl}-1-benzothiophene-2-carboxylate, identified by the CAS number 932354-70-6, is a highly specialized organic compound with significant potential in various fields of chemical research and application. This compound belongs to the class of benzothiophenes, which are heterocyclic aromatic compounds containing sulfur atoms. The structure of this compound is characterized by a benzothiophene ring system substituted with a methoxycarbonyl group and a sulfamoyl group, making it a versatile molecule for further functionalization and exploration.

The benzothiophene core of this compound is a well-known scaffold in organic chemistry due to its unique electronic properties and structural flexibility. The presence of the sulfamoyl group (-SO₂NH-) introduces additional functionality, enhancing the compound's ability to participate in various chemical reactions and interactions. Furthermore, the methoxycarbonyl group (-COOCH₃) contributes to the molecule's solubility and reactivity, making it an attractive candidate for synthetic modifications.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound through multi-step processes involving coupling reactions, oxidation, and protection/deprotection strategies. These methods have been optimized to achieve high yields and purity, ensuring that the compound can be reliably produced for research and industrial applications.

In terms of applications, methyl 3-{2-(methoxycarbonyl)phenylsulfamoyl}-1-benzothiophene-2-carboxylate has shown promise in several areas. Its electronic properties make it a potential candidate for use in optoelectronic materials, such as organic light-emitting diodes (OLEDs) and photovoltaic devices. Additionally, its functional groups render it suitable for further derivatization to create bioactive molecules with potential therapeutic applications.

Recent studies have explored the use of this compound as a precursor for synthesizing advanced materials with tailored properties. For instance, researchers have investigated its role in constructing self-assembled monolayers and stimuli-responsive polymers. These applications highlight the versatility of the compound in contributing to cutting-edge materials science.

Moreover, the sulfamoyl group in this compound has been implicated in various biological activities, including enzyme inhibition and receptor modulation. Preliminary bioassays have indicated that derivatives of this compound may exhibit potent activity against certain disease targets, such as cancer and inflammatory conditions. These findings underscore the importance of further exploring its pharmacological potential.

In conclusion, methyl 3-{2-(methoxycarbonyl)phenylsulfamoyl}-1-benzothiophene-2-carboxylate (CAS No: 932354-70-6) is a multifaceted compound with significant implications for both academic research and industrial applications. Its unique structure and functional groups make it an invaluable tool for advancing our understanding of complex chemical systems and developing innovative solutions across diverse disciplines.